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Compound of Interest

Compound Name: 4-Hydroxyphenylarsonic acid

Cat. No.: B146202

For researchers, scientists, and drug development professionals, understanding the specificity
of immunoassays is paramount for accurate quantification of target analytes. This guide
provides a detailed comparison of the cross-reactivity of 4-Hydroxyphenylarsonic acid and its
amino-substituted counterpart in immunoassays developed for the detection of Roxarsone.

Roxarsone (3-nitro-4-hydroxyphenylarsonic acid) is an organoarsenic compound that has
been used as a feed additive in poultry and swine production.[1][2] Immunoassays, particularly
the enzyme-linked immunosorbent assay (ELISA), offer a sensitive and high-throughput
method for monitoring Roxarsone levels in various matrices.[1][3] However, the accuracy of
these assays can be influenced by the cross-reactivity of structurally related compounds, such
as its metabolites.

One of the primary metabolites of Roxarsone is 3-Amino-4-hydroxyphenylarsonic acid
(AHPA), formed by the reduction of the nitro group on the Roxarsone molecule. Due to its
structural similarity, AHPA is a potential cross-reactant in Roxarsone immunoassays. This guide
examines the available experimental data on the cross-reactivity of AHPA and other related
compounds.

Structural Comparison of Roxarsone and Potential
Cross-Reactants
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A clear understanding of the molecular structures is essential to predict and interpret cross-
reactivity in immunoassays. The antibody's binding site recognizes specific epitopes on the
target molecule. Structural similarities between the target analyte and other compounds can
lead to competitive binding, resulting in inaccurate measurements.

Below is a diagram illustrating the chemical structures of Roxarsone, 4-
Hydroxyphenylarsonic acid, and 3-Amino-4-hydroxyphenylarsonic acid (AHPA).
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Hapten Carrier Protein Cross-linker
(3-Amino-4-hydroxyphenylarsonic acid) (KLH) (BS3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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